Cas no 59651-55-7 (Benzenesulfonyl fluoride, 2-isocyanato-)

• Product Name: Benzenesulfonyl fluoride, 2-isocyanato-
• CAS No: 59651-55-7
• MF: C₇H₄FNO₃S
• MW: 201.174963951111
• CID: 337932
• PubChem ID: 20466949
• Update Time: 2025-04-19

Benzenesulfonyl fluoride, 2-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 2-isocyanato-
• 2-isocyanatobenzenesulfonyl fluoride
• SCHEMBL11044958
• 59651-55-7
• 2-isocyanato-Benzenesulfonyl fluoride
• AMXHXAYTEADATR-UHFFFAOYSA-N
• 2-Isocyanatobenzene-1-sulfonyl fluoride
• DTXSID00607538
• 2-fluorosulphonyl phenyl isocyanate

• Inchi： 1S/C7H4FNO3S/c8-13(11,12)7-4-2-1-3-6(7)9-5-10/h1-4H
• InChI Key： AMXHXAYTEADATR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N=C=O)(=O)(=O)F

Computed Properties

• Exact Mass: 200.98962
• Monoisotopic Mass: 200.98959233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds